Cas no 941903-95-3 (2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide)

• Product Name: 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide
• CAS No: 941903-95-3
• MF: C₂₈H₂₈N₄O₄
• MW: 484.546326637268
• CID: 6607412
• PubChem ID: 16812645
• Update Time: 2025-10-19

2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide
• 2-({2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide
• 941903-95-3
• 2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl]oxy-N-(2-phenylethyl)acetamide
• 2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)-N-phenethylacetamide
• AKOS016369681
• F2255-1253

• Inchi： 1S/C28H28N4O4/c33-26(29-14-13-21-6-2-1-3-7-21)20-36-23-9-4-8-22-11-12-25(30-27(22)23)31-15-17-32(18-16-31)28(34)24-10-5-19-35-24/h1-12,19H,13-18,20H2,(H,29,33)
• InChI Key： HKCBUOJDKQBRNJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2C=CC3C=CC=C(C=3N=2)OCC(NCCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 484.21105539g/mol
• Monoisotopic Mass: 484.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.9Ų

Additional information on 2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)-N-(2-phenylethyl)acetamide

2-{[2-(4-(Furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl]oxy}-N-(2-phenylethyl)acetamide: A Comprehensive Overview

2-{[2-(4-(Furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl]oxy}-N-(2-phenylethyl)acetamide (CAS No. 941903-95-3) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, often referred to as compound 941903-95-3, has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a quinoline core, a piperazine ring, a furan moiety, and an acetamide group, each contributing to its diverse functional attributes.

The quinoline moiety is a well-known heterocyclic structure with a wide range of biological activities. In this compound, the quinoline ring is substituted at the 8-position with an ether linkage (-O-) connected to a piperazine ring. Piperazine, a six-membered ring containing two nitrogen atoms, is commonly found in various bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The piperazine ring in this compound is further substituted at the 4-position with a furan-2-carbonyl group, which introduces additional electronic and steric effects. This substitution pattern enhances the compound's ability to modulate biological pathways.

The acetamide group attached to the molecule plays a crucial role in stabilizing the overall structure and improving pharmacokinetic properties such as solubility and bioavailability. The presence of an N-(2-phenylethyl) substituent further extends the molecule's hydrophobicity, potentially enhancing its ability to cross cellular membranes and interact with intracellular targets.

Recent studies have highlighted the potential of compound 941903-95-3 in targeting various disease states, including cancer and neurodegenerative disorders. For instance, research has demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammation and oxidative stress, making it a promising candidate for anti-inflammatory and antioxidant therapies. Additionally, its ability to modulate cellular signaling pathways associated with cancer progression has been extensively investigated.

In terms of synthesis, compound 941903-95-3 can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and amide bond formation. The synthesis pathway typically begins with the preparation of the quinoline derivative, followed by the introduction of the piperazine ring and subsequent functionalization with the furan and acetamide groups. Optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the molecule's complex structure.

From an analytical standpoint, compound 941903-95-3 has been characterized using various spectroscopic techniques including NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These analyses have confirmed the molecule's purity and structural integrity, providing a solid foundation for further preclinical studies.

Preclinical evaluations have revealed that compound 941903-95-3 demonstrates excellent pharmacokinetic profiles, including favorable absorption rates and low clearance rates. These attributes are essential for ensuring sustained drug levels in vivo, which are critical for therapeutic efficacy. Furthermore, toxicity studies have indicated that this compound exhibits minimal adverse effects at therapeutic concentrations, suggesting a favorable safety profile.

Looking ahead, ongoing research is focused on exploring the potential of compound 941903-95